Cas no 949916-64-7 ((S)-1-CBZ-AMINO-BUTYL-3-AMINE)

(S)-1-CBZ-AMINO-BUTYL-3-AMINE structure

Product Name:(S)-1-CBZ-AMINO-BUTYL-3-AMINE

CAS No:949916-64-7

MF:C₁₂H₁₈N₂O₂

MW:222.283523082733

MDL:MFCD06804543

CID:1001384

Update Time:2023-09-15

(S)-1-CBZ-AMINO-BUTYL-3-AMINE Chemical and Physical Properties

Names and Identifiers

- (S)-1-CBZ-AMINO-BUTYL-3-AMINE
- S-1-N-CBZ-BUTANE-1,3-DIAMINE
- Phenylmethyl N-[(3S)-3-aminobutyl]carbamate (ACI)
- (S)-Benzyl (3-aminobutyl)carbamate
- MDL： MFCD06804543
- Inchi： 1S/C12H18N2O2/c1-10(13)7-8-14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9,13H2,1H3,(H,14,15)/t10-/m0/s1
- InChI Key： BCEXTNLECRJBLD-JTQLQIEISA-N
- SMILES： C(C1C=CC=CC=1)OC(=O)NCC[C@@H](N)C

(S)-1-CBZ-AMINO-BUTYL-3-AMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-1g	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-5g	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-500mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-250mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-100mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0134-50mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	97%	50mg	1322.95CNY	2021-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413229-50mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	98%	50mg	￥1758.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413229-100mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	98%	100mg	￥2211.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413229-250mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	98%	250mg	￥3677.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413229-500mg	(S)-1-Cbz-amino-butyl-3-amine	949916-64-7	98%	500mg	￥6703.00	2024-04-24

(S)-1-CBZ-AMINO-BUTYL-3-AMINE Production Method

Production Method 1

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, 20 °C

Reference

: Synthesis of (3R,10R)- and (3S,10S)-Diastereomers of 3,10-Dimethylspermine

Khomutov, M. A.; Hyvonen, M. T.; Salikhov, A. I.; Chizhov, A. O.; Ryzhov, I. M.; et al, Russian Journal of Bioorganic Chemistry, 2020, 46(6), 1061-1066

Production Method 2

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 30 min, 0 °C; 0 °C → rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ; rt

Reference

: Preparation of substituted fused[1,2]imidazo[4,5-c] ring compounds as immunomodulators

, World Intellectual Property Organization, , ,

Production Method 3

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, 20 °C

Reference

: Enantioselective synthesis of (R)- and (S)-3-methylspermidines

Khomutov, M. A.; Keinanen, T. A.; Hyvonen, M. T.; Weisell, J.; Vepsalainen, J.; et al, Russian Journal of Bioorganic Chemistry, 2015, 41(5), 548-553

Production Method 4

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, 20 °C

Reference

: (R,R)- and (S,S)-diastereomers of 2,11-dimethylspermine and 3,10-dimethylspermine

, Russian Federation, , ,

Production Method 5

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, 20 °C

Reference

: (R)- and (S)-isomers of 3-methylspermidine

, Russian Federation, , ,

Production Method 6

949916-62-5

949916-64-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran

Reference

: Polycyclic carbamoylpyridone derivative having HIV integrase inhibitory activity and their preparation

, World Intellectual Property Organization, , ,